Tricetin
Tricetin
Tricetin, also known as tricetinidin or MYF, belongs to the class of organic compounds known as flavones. These are flavonoids with a structure based on the backbone of 2-phenylchromen-4-one (2-phenyl-1-benzopyran-4-one). Thus, tricetin is considered to be a flavonoid lipid molecule. Tricetin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, tricetin is primarily located in the cytoplasm. Tricetin is also a parent compound for other transformation products, including but not limited to, 3', 4', 5'-O-trimethyltricetin, 3'-O-methyltricetin, and 3', 5'-di-O-methyltricetin. Tricetin is a bitter tasting compound that can be found in cereals and cereal products, ginkgo nuts, pulses, and tea. This makes tricetin a potential biomarker for the consumption of these food products.
Tricetin is flavone hydroxylated at positions 3', 4', 5, 5' and 7. It has a role as an antineoplastic agent and a metabolite. It is a conjugate acid of a tricetin(1-).
Tricetin is flavone hydroxylated at positions 3', 4', 5, 5' and 7. It has a role as an antineoplastic agent and a metabolite. It is a conjugate acid of a tricetin(1-).
Brand Name:
Vulcanchem
CAS No.:
520-31-0
VCID:
VC0192553
InChI:
InChI=1S/C15H10O7/c16-7-3-8(17)14-9(18)5-12(22-13(14)4-7)6-1-10(19)15(21)11(20)2-6/h1-5,16-17,19-21H
SMILES:
C1=C(C=C(C(=C1O)O)O)C2=CC(=O)C3=C(C=C(C=C3O2)O)O
Molecular Formula:
C15H10O7
Molecular Weight:
302.23 g/mol
Tricetin
CAS No.: 520-31-0
Natural Products
VCID: VC0192553
Molecular Formula: C15H10O7
Molecular Weight: 302.23 g/mol
| CAS No. | 520-31-0 |
|---|---|
| Product Name | Tricetin |
| Molecular Formula | C15H10O7 |
| Molecular Weight | 302.23 g/mol |
| IUPAC Name | 5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)chromen-4-one |
| Standard InChI | InChI=1S/C15H10O7/c16-7-3-8(17)14-9(18)5-12(22-13(14)4-7)6-1-10(19)15(21)11(20)2-6/h1-5,16-17,19-21H |
| Standard InChIKey | ARSRJFRKVXALTF-UHFFFAOYSA-N |
| SMILES | C1=C(C=C(C(=C1O)O)O)C2=CC(=O)C3=C(C=C(C=C3O2)O)O |
| Canonical SMILES | C1=C(C=C(C(=C1O)O)O)C2=CC(=O)C3=C(C=C(C=C3O2)O)O |
| Melting Point | Mp 330 ° 330°C |
| Physical Description | Solid |
| Description | Tricetin, also known as tricetinidin or MYF, belongs to the class of organic compounds known as flavones. These are flavonoids with a structure based on the backbone of 2-phenylchromen-4-one (2-phenyl-1-benzopyran-4-one). Thus, tricetin is considered to be a flavonoid lipid molecule. Tricetin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, tricetin is primarily located in the cytoplasm. Tricetin is also a parent compound for other transformation products, including but not limited to, 3', 4', 5'-O-trimethyltricetin, 3'-O-methyltricetin, and 3', 5'-di-O-methyltricetin. Tricetin is a bitter tasting compound that can be found in cereals and cereal products, ginkgo nuts, pulses, and tea. This makes tricetin a potential biomarker for the consumption of these food products. Tricetin is flavone hydroxylated at positions 3', 4', 5, 5' and 7. It has a role as an antineoplastic agent and a metabolite. It is a conjugate acid of a tricetin(1-). |
| Synonyms | 5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-4H-chromen-4-one tricetin |
| PubChem Compound | 5281701 |
| Last Modified | Nov 11 2021 |
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